cholesterol-3-O-methylthiophosphonate
cholesterol-3-O-methylthiophosphonate
Brand Name:
Vulcanchem
CAS No.:
155538-88-8
VCID:
VC0124408
InChI:
InChI=1S/C28H49O2PS/c1-19(2)8-7-9-20(3)24-12-13-25-23-11-10-21-18-22(30-31(6,29)32)14-16-27(21,4)26(23)15-17-28(24,25)5/h10,19-20,22-26H,7-9,11-18H2,1-6H3,(H,29,32)/t20-,22+,23+,24-,25+,26+,27+,28-,31?/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OP(=S)(C)O)C)C
Molecular Formula:
C28H49O2PS
Molecular Weight:
480.732
cholesterol-3-O-methylthiophosphonate
CAS No.: 155538-88-8
Main Products
VCID: VC0124408
Molecular Formula: C28H49O2PS
Molecular Weight: 480.732
| CAS No. | 155538-88-8 |
|---|---|
| Product Name | cholesterol-3-O-methylthiophosphonate |
| Molecular Formula | C28H49O2PS |
| Molecular Weight | 480.732 |
| IUPAC Name | [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy-hydroxy-methyl-sulfanylidene-$l^{5} |
| Standard InChI | InChI=1S/C28H49O2PS/c1-19(2)8-7-9-20(3)24-12-13-25-23-11-10-21-18-22(30-31(6,29)32)14-16-27(21,4)26(23)15-17-28(24,25)5/h10,19-20,22-26H,7-9,11-18H2,1-6H3,(H,29,32)/t20-,22+,23+,24-,25+,26+,27+,28-,31?/m1/s1 |
| Standard InChIKey | GRAIUVJIVLZZBL-ASRIKGTLSA-N |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OP(=S)(C)O)C)C |
| Synonyms | cholesterol-3-O-methylthiophosphonate |
| Last Modified | Aug 20 2021 |
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